5-methoxy-8-methylquinoline

• CAS RN: 868668-59-1
• Molecular Formula: C11H11NO
• Molecular Weight: 173.2

Description

5-methoxy-8-methylquinoline is a derivative of quinoline, which is a heterocyclic aromatic compound with a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety. Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry.

Synthesis Analysis

The synthesis of quinoline derivatives has been extensively studied. Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known for the construction of the principal quinoline scaffold. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of this compound is similar to that of 8-methoxy-2-methylquinoline, which has a molecular formula of C11H11NO and an average mass of 173.211 Da.

Chemical Reactions Analysis

Quinoline and its derivatives exhibit chemical reactivity similar to the benzene and pyridine ring system as they undergo nucleophilic and electrophilic substitution reactions. Various synthesis protocols have been reported for the construction of this scaffold.

Scientific Research Applications

5-methoxy-8-methylquinoline has been used extensively in scientific research as a model compound for studying drug metabolism and pharmacokinetics. It has been found to be a useful tool for understanding the biochemical and physiological effects of drugs, as well as for the development of new drugs. Additionally, this compound has been used to study the effects of environmental pollutants and toxins, as well as the impact of different drugs on the body.

Mechanism of Action

The mechanism of action of 5-methoxy-8-methylquinoline is not completely understood. However, it is believed to act as a pro-drug, meaning that it is converted to an active form in the body. This active form is thought to interact with various enzymes and receptors in the body, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. In particular, it has been found to have an inhibitory effect on the enzyme CYP2D6, which is involved in the metabolism of many drugs. Additionally, this compound has been found to interact with various G-protein coupled receptors, leading to changes in cell signaling pathways. It has also been found to have an inhibitory effect on the enzyme CYP3A4, which is involved in the metabolism of many drugs.

Advantages and Limitations for Lab Experiments

5-methoxy-8-methylquinoline has several advantages for use in laboratory experiments. In particular, it is relatively inexpensive and easy to synthesize. Additionally, it has a wide range of biochemical and physiological effects, making it useful for studying the effects of drugs and environmental pollutants. However, it is important to note that this compound is an organic molecule, which means that it is prone to breakdown by various enzymes and other molecules in the body. As a result, it is not suitable for use in long-term studies.

Future Directions

There are many potential future directions for 5-methoxy-8-methylquinoline research. For example, further research is needed to better understand the mechanism of action of this compound and its effects on various biochemical and physiological processes. Additionally, further research is needed to explore the potential use of this compound as a tool for drug development and the development of new drugs. Additionally, further research is needed to explore the potential use of this compound as a tool for studying the effects of environmental pollutants and toxins. Finally, further research is needed to explore the potential use of this compound as a tool for studying the effects of various drugs on the body.

Synthesis Methods

5-methoxy-8-methylquinoline can be synthesized through various methods, including chemical synthesis, fermentation, and biotransformation. The most common method of synthesis is using a Grignard reaction, which involves the reaction of an organic halide with a metal halide in the presence of a base. This reaction produces an alkyl halide, which is then oxidized to form this compound. Additionally, this compound can be synthesized through the reaction of an aldehyde with a nitroalkane, in the presence of a base such as sodium hydroxide. In this reaction, the nitroalkane is converted to a nitroso compound, which is then oxidized to form this compound.

Safety and Hazards

Safety data sheets suggest that quinoline derivatives can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Therefore, it’s important to handle these compounds with care, using appropriate personal protective equipment.